Cas no 2248354-69-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate
• CAS No: 2248354-69-8
• MF: C₁₃H₈N₂O₄S
• MW: 288.278621673584
• CID: 6285061
• PubChem ID: 165718902
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate
• 2248354-69-8
• EN300-6513613

• Inchi： 1S/C13H8N2O4S/c1-7-6-10(14-20-7)13(18)19-15-11(16)8-4-2-3-5-9(8)12(15)17/h2-6H,1H3
• InChI Key： KTPZTHJAHHGYKJ-UHFFFAOYSA-N
• SMILES： S1C(C)=CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)=N1

Computed Properties

• Exact Mass: 288.02047791g/mol
• Monoisotopic Mass: 288.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 105Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate (CAS No. 2248354-69-8)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate (CAS No. 2248354-69-8) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, combining an isoindole-1,3-dione core with a 5-methyl-1,2-thiazole-3-carboxylate moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for heterocyclic compounds, particularly in the development of novel enzyme inhibitors and bioactive molecules.

In recent years, the demand for high-purity synthetic intermediates like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate has surged due to advancements in combinatorial chemistry and high-throughput screening. This compound’s thiazole ring system is particularly noteworthy, as thiazole derivatives are frequently investigated for their antimicrobial, anti-inflammatory, and anticancer properties. Its CAS No. 2248354-69-8 is often referenced in patent literature, highlighting its relevance in proprietary formulations.

From an industrial perspective, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate involves multi-step organic reactions, including cyclization and esterification processes. Optimizing its yield and purity is critical for applications in medicinal chemistry, where even minor impurities can affect biological activity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring compliance with stringent pharmaceutical standards.

Environmental and regulatory considerations also play a role in the handling of CAS No. 2248354-69-8. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain stability. The compound’s logP and solubility profiles are frequently analyzed to predict its behavior in biological systems, a topic of interest for researchers developing drug delivery systems.

Emerging trends in green chemistry have spurred interest in sustainable synthesis routes for 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate. Catalytic methods and biodegradable solvents are being explored to reduce the environmental footprint of its production. Additionally, computational tools like molecular docking are used to predict its interactions with biological targets, aligning with the growing focus on AI-driven drug design.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-methyl-1,2-thiazole-3-carboxylate (CAS No. 2248354-69-8) represents a versatile scaffold with broad applicability in life sciences. Its integration into cutting-edge research underscores the importance of specialty chemicals in advancing precision medicine and sustainable agriculture. As scientific inquiries evolve, this compound is poised to remain a key player in innovation-driven industries.